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Compound of Interest

Compound Name: Teflaro

CAS No.: 866021-48-9

Cat. No.: B1663062

Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Teflaro® (ceftaroline fosamil). Adherence to these

procedures is critical for ensuring personnel safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
The handling of Teflaro®, a cephalosporin antibiotic, necessitates stringent adherence to

personal protective equipment protocols to prevent allergic skin reactions and potential

respiratory sensitization.[1][2]

Minimum PPE Requirements:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[3] Nitrile gloves are a

suitable choice. Gloves must be inspected prior to use and changed immediately if
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contaminated.

Eye Protection: Safety glasses with side shields are mandatory.[4] If there is a risk of

splashing, chemical goggles should be worn.[3]

Lab Coat: A clean, buttoned lab coat must be worn to protect clothing and skin from

contamination.

Respiratory Protection: In situations where dust or aerosols may be generated and

ventilation is inadequate, a NIOSH-approved respirator is required.[1]

Safe Handling and Operational Plan
A systematic approach to handling Teflaro® from receipt to disposal is crucial to minimize

exposure risk.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store Teflaro® vials in a well-closed container, protected from light, at a controlled room

temperature of 25°C (77°F), with excursions permitted to 15-30°C (59-86°F).[5][6]

Reconstitution and Dilution Protocol for Laboratory Use:

This protocol is adapted from pharmaceutical preparation guidelines and is intended for

research purposes. All procedures should be performed in a designated area, such as a

chemical fume hood or a biological safety cabinet, to minimize inhalation exposure.

Preparation: Before you begin, assemble all necessary materials: Teflaro® vial, sterile

diluent (e.g., sterile water for injection, 0.9% NaCl, D5W), appropriate sterile syringes and

needles, and a sterile container for the final solution.

Reconstitution:

Remove the plastic cap from the Teflaro® vial.
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Aseptically add the required volume of the chosen diluent to the vial. For example, a 600

mg vial can be reconstituted with 20 mL of a compatible diluent to yield a concentration of

approximately 30 mg/mL.[6]

Gently swirl the vial until the powder is completely dissolved. Avoid vigorous shaking to

prevent foaming. The solution should be clear to light yellow.

Dilution:

Withdraw the desired volume of the reconstituted solution from the vial.

Transfer the solution to a larger sterile container and dilute to the final desired

concentration using a compatible diluent.

Stability: The stability of the reconstituted and diluted solutions is time and temperature-

dependent. When stored at room temperature, the solution should be used within 6 hours. If

refrigerated at 2-8°C (36-46°F), it can be stored for up to 24 hours.[2]

Spill Management and Emergency Procedures
Immediate and appropriate response to a Teflaro® spill is critical to contain the material and

prevent exposure.

Spill Cleanup Protocol:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

of the spill.

Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in

Section 1.

Containment: For a powder spill, gently cover the spill with a damp paper towel to avoid

generating dust. For a liquid spill, contain the spill using absorbent pads.

Cleanup:

Carefully wipe up the spill, working from the outside in.
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Place all contaminated materials (paper towels, absorbent pads, gloves, etc.) into a

designated, sealable hazardous waste bag.

Decontamination: Clean the spill area with soap and water, followed by a suitable laboratory

disinfectant.

Disposal: Dispose of the hazardous waste bag according to institutional and local regulations

for chemical waste.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water for at least 15 minutes.[3] If irritation or an allergic reaction develops, seek

medical attention.

Inhalation: Move the individual to fresh air immediately.[3] If breathing is difficult, administer

oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water.[3] Seek immediate medical attention.

Disposal Plan
Proper disposal of Teflaro® and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Unused Teflaro® powder and solutions should be disposed of as

hazardous chemical waste.

Contaminated Materials: All materials that have come into contact with Teflaro®, including

vials, syringes, gloves, and absorbent materials, must be disposed of as hazardous chemical

waste.

Disposal Method: The primary recommended method of disposal is incineration by a

licensed and accredited disposal contractor.[2] Follow all federal, state, and local regulations
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for hazardous waste disposal.

Quantitative Data Summary
Parameter Value Reference

Occupational Exposure Limit

(OEL)

0.1 mg/m³ (8-hour Time-

Weighted Average)
[5]

Reconstituted Solution Stability

(Room Temp)
Up to 6 hours [2]

Reconstituted Solution Stability

(Refrigerated)

Up to 24 hours at 2-8°C (36-

46°F)
[2]

Experimental Workflow Diagram
The following diagram illustrates the safe handling and disposal workflow for Teflaro® in a

laboratory setting.
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Teflaro® Safe Handling and Disposal Workflow

Preparation
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Perform Experiment
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End of Experiment
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Store in Designated Area

Arrange for Professional Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Teflaro®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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